Cas no 62016-93-7 (Pentane, 1-chloro-3-methyl-)

Pentane, 1-chloro-3-methyl- structure

Product Name:Pentane, 1-chloro-3-methyl-

CAS No:62016-93-7

Molecular Formula:C₆H₁₃Cl

Molecular Weight:120.62042

CID:460637

PubChem ID:13162577

Pentane, 1-chloro-3-methyl- Properties

Names and Identifiers

- Pentane, 1-chloro-3-methyl-
- 1-CHLORO-3-METHYLPENTANE
- EN300-674088
- FT-0717935
- AKOS006383662
- DTXSID70977553
- 62016-93-7
- 1-Chloro-3-methylpentane
- SCHEMBL2745292
- +Expand
- InChIKey： NRLWLQUJUTWEJD-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H13Cl/c1-3-6(2)4-5-7/h6H,3-5H2,1-2H3
- SMILES： CCC(C)CCCl

Computed Properties

Exact Mass: 120.07069
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 3
Monoisotopic Mass: 120.0705781g/mol
Heavy Atom Count: 7
Complexity: 35.2
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0
Refractive Index: 1.412
Boiling Point: 125.027°C at 760 mmHg
Flash Point: 25.01°C
Density: 0.866

Pentane, 1-chloro-3-methyl- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01BL7F-50mg	1-chloro-3-methylpentane	62016-93-7	95%	50mg	$262.00	2024-04-22
A2B Chem LLC	AW19515-50mg	1-Chloro-3-methylpentane	62016-93-7	95%	50mg	$212.00	2024-04-19
Aaron	AR01BLFR-50mg	1-chloro-3-methylpentane	62016-93-7	95%	50mg	$256.00
Chemenu	CM459532-100mg	1-chloro-3-methylpentane	62016-93-7	95%+	100mg	$303	2023-02-02
Enamine	EN300-674088-0.05g	1-chloro-3-methylpentane	62016-93-7	95%	0.05g	$168.0
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1328266-100mg	1-Chloro-3-methylpentane	62016-93-7		100mg	￥5018.00

Pentane, 1-chloro-3-methyl- Synthesis

Synthetic Circuit 1

96-14-0

62016-93-7

62168-41-6

51116-73-5

25346-31-0

24319-09-3

4737-41-1

3814-34-4

918-84-3

Reaction Conditions

1.1 Reagents: Bromotrichloromethane , 2769993-47-5 Solvents: Nitromethane ; 5 min, rt; cooled; 24 h, 28 °C

Reference

: Taming the Chlorine Radical: Enforcing Steric Control over Chlorine-Radical-Mediated C-H Activation

Gonzalez, Miguel I. ; Gygi, David; Qin, Yangzhong ; Zhu, Qilei ; Johnson, Elizabeth J. ; et al, Journal of the American Chemical Society, 2022, 144(3), 1464-1472

Synthetic Circuit 2

96-14-0

62016-93-7

24319-09-3

4737-41-1

918-84-3

Reaction Conditions

1.1 Reagents: (Trifluoromethyl)benzene , Cesium carbonate , N-Chloro-N-(1,1-dimethylethyl)-3,5-bis(trifluoromethyl)benzamide Catalysts: Benzoyl peroxide ; rt → 65 °C; 7 h, 65 °C; rt → 65 °C; 17 h, 65 °C

Reference

: Reagent-dictated site selectivity in intermolecular aliphatic C-H functionalizations using nitrogen-centered radicals

Carestia, Anthony M.; Ravelli, Davide; Alexanian, Erik J., Chemical Science, 2018, 9(24), 5360-5365

Synthetic Circuit 3

96-14-0

62016-93-7

53521-23-6

53520-46-0

4737-41-1

918-84-3

Reaction Conditions

1.1 Reagents: Carbon tetrachloride , N-(1,1-Dimethylethyl)-N-[(1-phenylethenyl)oxy]-3,5-bis(trifluoromethyl)benzamide Solvents: (Trifluoromethyl)benzene ; 16 h, rt → 60 °C

Reference

: Diversification of aliphatic C-H bonds in small molecules and polyolefins through radical chain transfer

Fazekas, Timothy J. ; Alty, Jill W. ; Neidhart, Eliza K. ; Miller, Austin S. ; Leibfarth, Frank A. ; et al, Science (Washington, 2022, 375(6580), 545-550